Cas no 2510868-43-4 (1H-Pyrazole-4-carboxylic acid, 5-bromo-3-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-bromo-3-methyl-
• CAS No: 2510868-43-4
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• CID: 5989011
• PubChem ID: 82396443
• Update Time: 2024-11-07

1H-Pyrazole-4-carboxylic acid, 5-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-bromo-3-methyl-
• 5-Bromo-3-methyl-1H-pyrazole-4-carboxylic acid
• 3-Bromo-5-methyl-1H-pyrazole-4-carboxylic acid ethyl e
• 3-bromo-5-methyl-1H-pyrazole-4-carboxylic acid
• EN300-624334
• 2510868-43-4
• SCHEMBL22558031
• G73803

• Inchi： 1S/C5H5BrN2O2/c1-2-3(5(9)10)4(6)8-7-2/h1H3,(H,7,8)(H,9,10)
• InChI Key： LGFSAXJQSGIGED-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 203.95344g/mol
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.934±0.06 g/cm3(Predicted)
• Boiling Point: 416.9±45.0 °C(Predicted)
• pka: 2.25±0.32(Predicted)